Cas no 198554-07-3 (methyl (2Z)-2-cyano-3-(2-fluorophenyl)prop-2-enoate)

Methyl (2Z)-2-cyano-3-(2-fluorophenyl)prop-2-enoate is a fluorinated acrylate derivative featuring a cyano group and a 2-fluorophenyl substituent. This compound is of interest in organic synthesis due to its α,β-unsaturated ester structure, which enables participation in conjugate addition reactions and cyclization processes. The presence of the electron-withdrawing cyano and fluorine groups enhances its reactivity in Michael additions and nucleophilic substitutions. Its Z-configuration and rigid structure may also influence stereoselectivity in synthetic applications. This compound is useful in pharmaceutical and agrochemical research as a building block for heterocyclic frameworks or fluorinated intermediates. Careful handling is advised due to potential lachrymatory properties and reactivity.
methyl (2Z)-2-cyano-3-(2-fluorophenyl)prop-2-enoate structure
198554-07-3 structure
Product Name:methyl (2Z)-2-cyano-3-(2-fluorophenyl)prop-2-enoate
CAS No:198554-07-3
MF:C11H8FNO2
MW:205.185126304626
CID:2840047
PubChem ID:4641997
Update Time:2025-05-22

methyl (2Z)-2-cyano-3-(2-fluorophenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

    • methyl (2Z)-2-cyano-3-(2-fluorophenyl)prop-2-enoate
    • DTXSID50405147
    • 2-Propenoic acid, 2-cyano-3-(2-fluorophenyl)-, methyl ester
    • DTXCID70356001
    • AKOS017082939
    • 198554-07-3
    • HCWKJLDXLZPUNT-UHFFFAOYSA-N
    • SCHEMBL7021270
    • Methyl 2-cyano-3-(2-fluorophenyl)prop-2-enoate
    • methyl 2-cyano-3-(2-fluorophenyl)acrylate
    • Inchi: 1S/C11H8FNO2/c1-15-11(14)9(7-13)6-8-4-2-3-5-10(8)12/h2-6H,1H3
    • InChI Key: HCWKJLDXLZPUNT-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C=C(C#N)C(=O)OC

Computed Properties

  • Exact Mass: 205.05390666Da
  • Monoisotopic Mass: 205.05390666Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.2
  • Topological Polar Surface Area: 50.1Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0268-4713-2μmol
methyl (2Z)-2-cyano-3-(2-fluorophenyl)prop-2-enoate
198554-07-3 90%+
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$57.0 2023-05-17
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F0268-4713-5μmol
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F0268-4713-10μmol
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F0268-4713-20μmol
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F0268-4713-1mg
methyl (2Z)-2-cyano-3-(2-fluorophenyl)prop-2-enoate
198554-07-3 90%+
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F0268-4713-2mg
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F0268-4713-3mg
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F0268-4713-4mg
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F0268-4713-5mg
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Additional information on methyl (2Z)-2-cyano-3-(2-fluorophenyl)prop-2-enoate

Comprehensive Overview of Methyl (2Z)-2-Cyano-3-(2-Fluorophenyl)prop-2-enoate (CAS No. 198554-07-3)

Methyl (2Z)-2-cyano-3-(2-fluorophenyl)prop-2-enoate (CAS No. 198554-07-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This α,β-unsaturated ester derivative, characterized by its fluorophenyl and cyano functional groups, exhibits unique reactivity and potential applications in synthetic pathways. Its Z-configuration and electron-withdrawing properties make it a valuable intermediate for constructing complex molecular architectures.

In recent years, the demand for fluorinated compounds like methyl (2Z)-2-cyano-3-(2-fluorophenyl)prop-2-enoate has surged due to their role in drug discovery. Fluorination is a key strategy to enhance bioavailability and metabolic stability, aligning with the pharmaceutical industry's focus on precision medicine and targeted therapies. Researchers frequently explore this compound for its potential in designing kinase inhibitors or anti-inflammatory agents, addressing trending topics such as personalized healthcare and sustainable drug development.

The compound's synthetic versatility is another highlight. Its conjugated system allows for diverse transformations, including Michael additions or cycloadditions, which are pivotal in creating heterocyclic scaffolds. This aligns with the growing interest in green chemistry, as scientists seek efficient routes to minimize waste and energy consumption. Laboratories often optimize reactions involving 198554-07-3 using catalytic methods or microwave-assisted synthesis, reflecting the industry's shift toward eco-friendly protocols.

From an analytical perspective, methyl (2Z)-2-cyano-3-(2-fluorophenyl)prop-2-enoate is studied via NMR spectroscopy and HPLC-MS to validate purity and configuration. These techniques are critical for quality control, especially when the compound is used in high-throughput screening or combinatorial chemistry. The rise of AI-driven molecular modeling has further amplified its relevance, as computational tools predict its interactions in biological systems, a topic frequently searched in cheminformatics forums.

Beyond pharmaceuticals, this compound finds niche applications in advanced materials. Its π-conjugated backbone contributes to optical properties, making it a candidate for organic electronics or sensors. With the global push toward smart materials, researchers investigate its potential in flexible displays or energy storage devices, tapping into the buzz around renewable technologies.

In summary, CAS No. 198554-07-3 represents a multifaceted tool for innovation. Its intersection with drug design, sustainable synthesis, and material science positions it at the forefront of modern chemistry. As industries prioritize efficiency and sustainability, compounds like methyl (2Z)-2-cyano-3-(2-fluorophenyl)prop-2-enoate will continue to inspire breakthroughs across disciplines.

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